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Introduction

Human C-peptide, a 31-amino acid polypeptide, is a crucial biomarker for assessing
pancreatic beta-cell function.[1] It is co-secreted in equimolar amounts with insulin during the
cleavage of proinsulin.[2][3] Unlike insulin, C-peptide is not significantly extracted by the liver
and has a longer half-life, making it a more reliable indicator of endogenous insulin production.
[2][4] Accurate and sensitive measurement of C-peptide is vital in the differential diagnosis of
diabetes, management of insulinomas, and for monitoring beta-cell function in clinical research
and drug development.[4][5][6]

These application notes provide a comprehensive guide for developing a sensitive sandwich
enzyme-linked immunosorbent assay (ELISA) for the quantitative determination of human C-
peptide in serum and plasma.

Assay Principle

The developed assay is a solid-phase sandwich ELISA. This method utilizes a pair of
monoclonal antibodies specific for different epitopes on the human C-peptide molecule. One

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b110617#bc-rfq
https://www.benchchem.com/product/b110617/docs?utm_src=pdf-body#application-notes-developing-a-sensitive-immunoassay-for-human-c-peptide
https://en.wikipedia.org/wiki/C-peptide
https://www.ncbi.nlm.nih.gov/books/NBK526026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2827266/
https://www.ncbi.nlm.nih.gov/books/NBK526026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276616/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2023.1256093/full
https://journals.physiology.org/doi/full/10.1152/ajpendo.2000.278.5.E759
https://www.benchchem.com/product/b110617/docs?utm_src=pdf-body#application-notes-developing-a-sensitive-immunoassay-for-human-c-peptide
https://www.benchchem.com/product/b110617/docs?utm_src=pdf-body#application-notes-developing-a-sensitive-immunoassay-for-human-c-peptide
https://www.benchchem.com/product/b110617/docs?utm_src=pdf-body#application-notes-developing-a-sensitive-immunoassay-for-human-c-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

antibody is pre-coated onto the microplate wells to capture C-peptide from the sample. The
second antibody is conjugated to an enzyme, such as horseradish peroxidase (HRP), for
detection. The concentration of C-peptide in the sample is directly proportional to the enzymatic
activity, which is measured by the colorimetric change of a substrate.[4][7][8]

Key Reagents and Materials

Coated Microplate: 96-well microplate coated with a monoclonal antibody specific for human
C-peptide.

Detection Antibody: HRP-conjugated monoclonal antibody specific for human C-peptide.
Standards: Lyophilized or pre-diluted human C-peptide standards of known concentrations.

Wash Buffer: Concentrated buffer solution (e.g., 20X or 25X) to be diluted with deionized
water.[3][7]

Assay Diluent: Buffer for diluting samples and standards to minimize matrix effects.
Substrate: TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution.[7]

Stop Solution: Acidic solution (e.g., 2N Sulfuric Acid or 1M Phosphoric Acid) to stop the
enzymatic reaction.

Sample Types: Human serum or plasma (EDTA, citrate).[3]
Sample Handling and Preparation

e Collection: For accurate comparison to established normal values, fasting morning serum or
plasma samples are recommended. Collect blood specimens using standard venipuncture
techniques.[7]

e Storage: If not assayed immediately, samples can be stored at 2-8°C for up to 48 hours. For
long-term storage, aliquot and freeze samples at -20°C or lower.[7] Avoid repeated freeze-
thaw cycles.

e Preparation: Bring samples to room temperature and mix gently before use. If samples have
high concentrations of C-peptide, they should be diluted with the provided assay diluent.
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Experimental Protocols

Reagent Preparation

o Wash Buffer: Dilute the concentrated wash buffer to 1X with deionized or distilled water. For
example, a 20X concentrate can be prepared by adding 50 mL of buffer to 950 mL of water.

[7]

o Standards: If using lyophilized standards, reconstitute with the specified volume of deionized
water or the provided reconstitution buffer. Allow them to dissolve completely and stand for at
least 20 minutes before use.[7] Prepare a standard curve by performing serial dilutions of the
stock standard in the assay diluent.

e Bring all reagents to room temperature (18-25°C) before use.[7]
Assay Procedure (Sandwich ELISA)

o Add Samples and Standards: Pipette 50 uL of standards, controls, and samples into the
appropriate wells of the antibody-coated microplate.[7] It is recommended to run all samples
and standards in duplicate.

e Add Detection Antibody: Add 100 pL of the HRP-conjugated detection antibody to each well.
[7]

 Incubation: Cover the plate with an adhesive sealer and incubate for a specified time at room
temperature (e.g., 45 minutes to 2 hours), with gentle shaking if recommended by the
protocol.[7][8]

e Washing: Aspirate the contents of the wells and wash each well 4-5 times with 1X Wash
Buffer.[7] After the final wash, invert the plate and blot it firmly on absorbent paper to remove
any residual buffer.[4]

o Substrate Addition: Add 100 pL of TMB substrate solution to each well.[7]

 Incubation in the Dark: Cover the plate and incubate at room temperature in the dark for a
specified time (e.g., 20-30 minutes).[7]
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e Stop Reaction: Add 100 pL of Stop Solution to each well. The color in the wells will change
from blue to yellow.[4][7]

» Read Absorbance: Read the optical density (OD) of each well at 450 nm using a microplate
reader within 30 minutes of adding the stop solution.

Data Analysis

o Standard Curve: Generate a standard curve by plotting the mean absorbance for each
standard concentration on the y-axis against the corresponding C-peptide concentration on
the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

o Calculate Concentrations: Determine the concentration of C-peptide in the samples by
interpolating their mean absorbance values from the standard curve.

» Correction for Dilution: If samples were diluted, multiply the calculated concentration by the
dilution factor.

Data Presentation

Table 1: Typical Performance Characteristics of a Sensitive Human C-Peptide ELISA
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Parameter Typical Value Reference(s)
Assay Range 28.9 - 1,850 pmol/L

60 - 3,000 pmol/L [8]

Sensitivity (MDD) 2.88 pmol/L

7.6 pmol/L [8]

0.018 ng/mL [3]

Sample Volume 10-50 pL [8]

Serum, Plasma (EDTA,
Sample Types Heparin), Urine, Cell Culture

Supernates

. Intra-assay: < 10% Inter-
Precision (CV%) 100 [5]
assay: < o

High specificity for human C-

peptide. Minimal cross-

Specificity o ) ]

reactivity with proinsulin and

no cross-reactivity with insulin.
Recovery 81-98% [5]

Table 2: Normal Fasting C-Peptide Levels in Healthy Adults

Fasting C-Peptide Range

Population Reference(s)
(ng/mL)

Healthy Adults 09-18

Healthy Adults 0.13 - 4.6 (non-fasting)

Mandatory Visualizations

Diagram 1: Experimental Workflow for C-Peptide Sandwich ELISA
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Click to download full resolution via product page

Caption: A schematic overview of the key steps involved in a sensitive sandwich ELISA for the
guantification of human C-peptide.

Diagram 2: C-Peptide Signaling Pathway
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Caption: A simplified diagram illustrating the proposed signaling pathway of human C-peptide,
initiated by its binding to a putative cell surface receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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